Cas no 157869-11-9 (Benzenamine, 2-[(2,4,5-trimethylphenyl)ethynyl]-)

• Product Name: Benzenamine, 2-[(2,4,5-trimethylphenyl)ethynyl]-
• CAS No: 157869-11-9
• MF: C₁₇H₁₇N
• MW: 235.323584318161
• CID: 1336610
• Update Time: 2024-08-18

Benzenamine, 2-[(2,4,5-trimethylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(2,4,5-trimethylphenyl)ethynyl]-
• Benzenamine, 2-[2-(2,4,5-trimethylphenyl)ethynyl]-

• Inchi： 1S/C17H17N/c1-12-10-14(3)16(11-13(12)2)9-8-15-6-4-5-7-17(15)18/h4-7,10-11H,18H2,1-3H3
• InChI Key： DDSXGKJIBSODQP-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1C#CC1=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 235.13621

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 409.0±45.0 °C(Predicted)
• PSA: 26.02
• pka: 3.04±0.10(Predicted)